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Compound of Interest

Compound Name: Cetermin

Cat. No.: B1174813

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Ketamine, a substance requiring careful
management due to its potential hazards. Adherence to these procedures is critical for
protecting both laboratory personnel and the environment.

Hazard Identification and Safety Data

Ketamine hydrochloride is classified with several hazards that necessitate stringent disposal
protocols.[1][2][3] It is harmful if swallowed, causes skin and eye irritation, is suspected of
causing cancer, and may damage fertility or the unborn child.[1][2][3] Prolonged or repeated
exposure may also cause damage to organs.[1][3]
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Hazard Statement GHS Classification References
Harmful if swallowed Acute toxicity - oral 4 [2]
Causes skin irritation Skin irritation 2 [2]
Causes serious eye irritation Eye irritation 2A [2]
Suspected of causing cancer Carcinogenicity 2 [2]

Suspected of damaging fertility ] o
) Reproductive toxicity [3]
or the unborn child

May cause damage to organs N o
Specific target organ toxicity -

through prolonged or repeated [11[3]
repeated exposure

exposure

] o Specific target organ toxicity
May cause respiratory irritation ] [2]
(single exposure) 3

Personal Protective Equipment (PPE)

When handling Ketamine waste, appropriate personal protective equipment must be worn to
minimize exposure risks.

PPE Item Specification References
Gloves Protective gloves [1]
Protective Clothing Protective clothing [1]
Eye/Face Protection Eye protection/face protection [1]

Spill & Disposal Procedures

A clear plan for waste disposal should be in place before beginning any activity involving
Ketamine.[4] The primary method for disposal of pharmaceutical waste is incineration at a
permitted facility.[5][6]

Experimental Protocol: Spill Cleanup
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In the event of a Ketamine spill, the following steps should be taken:
e Evacuate and Secure: Clear the area of all personnel to prevent further exposure.[7]
o Ventilate: Ensure the area is well-ventilated.

e Don PPE: Put on appropriate personal protective equipment, including gloves, protective
clothing, and eye/face protection.[1][7]

o Containment: For liquid spills, contain the spill with sand, earth, inert material, or vermiculite.

[3]

o Collection: Carefully collect the absorbed material into a labeled container for waste
disposal.[3]

o Decontamination: Clean the spill area thoroughly.

» Waste Disposal: Dispose of the contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.[3]

Waste Segregation and Disposal Workflow

Proper segregation of pharmaceutical waste is crucial.[8] The following diagram illustrates the
logical workflow for the disposal of Ketamine waste.
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Waste Generation & Segregation

Ketamine Waste Generated
(Unused, Expired, Contaminated)

l

Segregate from other waste streams
(e.g., biohazardous, regular trash)

l

Is the waste mixed with
infectious agents?

No Yes

Containeriration & Labeling

Place in a designated, leak-proof Place in a yellow box for
hazardous waste container '‘Sharps/infectious waste'

'

Label container with:
'Hazardous Waste - Ketamine'
and other required information

Storage & Dispvosal

Store in a secure, designated area

4
Arrange for pickup by a
licensed hazardous waste disposal company

'

Transport to a permitted
incineration facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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